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Cat. No.: B1207039 Get Quote

For researchers, scientists, and drug development professionals working with Promethium-

147 (Pm-147), ensuring personal and environmental safety is paramount. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment.

Promethium-147 is a beta-emitting radionuclide that requires specific handling procedures to

mitigate the risks associated with radioactive contamination and exposure.[1][2] Adherence to

the principles of As Low As Reasonably Achievable (ALARA)—minimizing time, maximizing

distance, and using appropriate shielding—is critical.[3]

Essential Safety and Handling Protocols
A systematic approach to handling Pm-147, from preparation to disposal, is crucial for

minimizing risk. The following workflow outlines the necessary steps and precautions.
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Caption: Workflow for Safe Handling of Promethium-147.
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Personal Protective Equipment (PPE)
The minimum required PPE for handling unsealed sources of Promethium-147 includes

disposable gloves, a lab coat, and safety glasses.[4] For any work with an open radioactive

source, it is recommended to wear a full-length lab coat, disposable gloves (latex or nitrile are

generally suitable), and close-toed shoes.[5][6]

PPE Component Specification Rationale

Gloves

Disposable, chemical-

impermeable (e.g., nitrile or

latex)

Prevents skin contamination.

[5][7] Should be changed

frequently to avoid spreading

contamination.[5]

Lab Coat
Full-length, worn closed with

sleeves rolled down

Protects skin and personal

clothing from contamination.[5]

[6]

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields

Protects eyes from splashes of

radioactive material.[7][8]

Footwear Close-toed shoes
Prevents contamination of feet.

[5][6]

Dosimetry Body and ring badges

Monitors for external radiation

exposure to the whole body

and extremities.[4] Ring

badges should be worn under

gloves.[5]

Operational Plan: Step-by-Step Guidance
1. Preparation:

Training: Ensure all personnel handling radioactive materials are properly trained and listed

as radiation workers by the Environmental Health and Safety (EHS) department.[4]
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Designated Area: Conduct all work with Pm-147 in a designated area with surfaces covered

by absorbent paper to contain any spills.[5]

Equipment: Use dedicated equipment for radioactive work, such as pipettors and

centrifuges, to prevent cross-contamination.[5]

Pre-Work Survey: Before starting, use a survey meter to check for any pre-existing

contamination in the work area.

2. Handling:

Indirect Handling: Use tools and remote handling devices to manipulate unshielded sources

and containers to minimize extremity doses.[4]

Shielding: Promethium-147 is a low-energy beta emitter.[1] A thin layer of low atomic

number material, such as 0.2 mm of plastic, can effectively shield its beta emissions.[4]

Avoid using high-density materials like lead as primary shielding for beta particles, as this

can produce Bremsstrahlung X-rays.[3][9] If necessary, use a combination of plastic as the

primary shield and lead as a secondary shield for any generated Bremsstrahlung.[9]

Monitoring: Keep an operational survey meter, such as one with a Geiger-Mueller pancake

probe, in the work area at all times to immediately detect any contamination.[3][4] Monitor

hands, clothing, and the work area frequently during and after the experiment.[4][5]

3. Post-Handling and Decontamination:

Post-Work Survey: After completing the work, perform a thorough survey of the work area,

equipment, and yourself for any contamination.

Decontamination: If contamination is found, decontaminate the area by washing with soap

and water.[10] For personal decontamination, wash the affected skin with soap and water,

but avoid abrading the skin.[3]

PPE Removal: Remove and discard potentially contaminated PPE before leaving the work

area.[4]
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Proper disposal of radioactive waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation: Segregate radioactive waste from other waste streams. Avoid creating

mixed waste (combinations of radioactive, chemical, and biological waste).[4]

Waste Containers: Use suitable, closed, and clearly labeled containers for radioactive waste.

[7] Shield waste containers as needed to maintain accessible dose rates at ALARA levels.[4]

Disposal: Do not dispose of radioactive waste in the regular trash or sewer system.[7]

Contact your institution's EHS department for specific instructions on radioactive waste

pickup and disposal.[4] Promethium-containing waste must be disposed of according to

strict regulatory standards, which may involve long-term storage in specialized facilities.[2]

Emergency Procedures
In the event of a spill or accidental release of Promethium-147:

Alert: Immediately alert everyone in the vicinity.[3]

Confine: Confine the spill using absorbent materials.[3]

Evacuate: Evacuate the immediate area.[3]

Secure: Secure the area and prevent unauthorized entry.

Notify: Contact the institution's Radiation Safety Officer or EHS department immediately.

In cases of personal injury combined with radioactive contamination, prioritize treating the life-

threatening injury first, followed by personal decontamination.[3]

Quantitative Data for Promethium-147
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Property Value Reference

Half-Life 2.62 years [1][9]

Radiation Type Beta [1][4]

Maximum Beta Energy 0.224 MeV [9]

Shielding ~0.2 mm of plastic [4]

Detection Method
Geiger-Mueller pancake probe,

Wipe tests
[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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